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Compound of Interest

Compound Name: 2,6-Lutidine N-oxide

Cat. No.: B094101

Essential Safety and Handling Guide for 2,6-
Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
2,6-Lutidine N-oxide, ensuring the well-being of laboratory personnel and compliance with
safety standards. The following procedures are designed to offer clear, step-by-step guidance
for safe operational handling and waste management.

Hazard Identification and Personal Protective
Equipment (PPE)

2,6-Lutidine N-oxide is classified as a substance that is harmful if swallowed and causes skin
and serious eye irritation.[1][2][3] Adherence to proper PPE protocols is mandatory to minimize
exposure and ensure personal safety.
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PPE Category Specification Rationale

Chemical safety goggles or a )
] ) To prevent eye contact which
) face shield conforming to ) S
Eye/Face Protection can lead to serious irritation.[1]
EN166 or OSHA 29 CFR 3]

1910.133.[4][5]

Chemical-resistant gloves

(e.g., nitrile or butyl rubber), a ) ]
) ) To prevent skin contact which
Skin Protection lab coat, and long-sleeved o
) causes irritation.[1][3]
clothing.[4][5] An apron may be

necessary for larger quantities.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator is recommended, To avoid respiratory tract
Respiratory Protection ] ] o
particularly when handling the irritation.[5]
solid form to prevent inhalation

of dust.[5][6]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining a safe laboratory environment.

e Ventilation: Always handle 2,6-Lutidine N-oxide in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation of any potential vapors or dust.[5][7]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][4] Do not eat,
drink, or smoke in areas where the chemical is handled or stored.[1]

o Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[4][5]

Emergency Procedures: Spills and First Aid

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
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Incident

First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Seek medical attention.[5][8]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[4] Remove
contaminated clothing and wash it before reuse.

[5] If skin irritation occurs, get medical advice.[4]

Ingestion

If swallowed, call a poison center or doctor if
you feel unwell.[1][2] Rinse mouth with water.[8]
Do not induce vomiting unless directed by

medical personnel.[5]

Inhalation

Remove to fresh air. If breathing is difficult, give
oxygen. Seek medical attention if symptoms

occur.[5]

Spill

Evacuate the area. Use personal protective
equipment.[8] For small spills, use an inert
absorbent material (e.g., sand, vermiculite) to
contain and collect the material.[9] Sweep up
and shovel into suitable containers for disposal.
[4] Avoid generating dust.[4][5] Clean the spill

area thoroughly.

Disposal Plan

All waste containing 2,6-Lutidine N-oxide must be treated as hazardous waste and disposed

of in accordance with all applicable federal, state, and local regulations.

o Waste Characterization: The waste is considered hazardous.

» Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.

» Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][4]

Do not empty into drains or release into the environment.[4]
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Physicochemical Data

Property Value

Molecular Formula C7H9ONO

CAS Number 1073-23-0

Boiling Point 145 °C / 25 mmHg[1][3]
Specific Gravity 1.10 (20/20 °C)[1][3]
Refractive Index 1.56[1][3]

Solubility in Water Soluble[1][3]

Hierarchy of Controls

To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented. This methodology prioritizes controls from most to least effective.
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(Change the way people work)
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(Protect the worker with Personal Protective Equipment)
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Caption: Hierarchy of Controls for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,6-Lutidine
N-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094101#personal-protective-equipment-for-handling-
2-6-lutidine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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